Cas no 1261813-38-0 (6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261813-38-0
• MF: C₁₂H₆ClF₄N
• MW: 275.62935590744
• CID: 4924141
• Update Time: 2025-10-30

6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6ClF4N/c13-10-6-5-9(11(14)18-10)7-1-3-8(4-2-7)12(15,16)17/h1-6H
• InChI Key： CSAYXWPHHYPJOH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)F)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine

Introduction to 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261813-38-0)

6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261813-38-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple substituents, including a chlorine atom, a fluorine atom, and a trifluoromethylphenyl group, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural motif of 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine is highly versatile, offering opportunities for modulating biological activity through rational chemical design. The combination of electron-withdrawing and electron-donating groups within the molecule can influence its interaction with biological targets, such as enzymes and receptors. This compound has been explored in various research avenues, particularly in the quest for novel therapeutic agents targeting inflammatory diseases, infectious disorders, and oncological conditions.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated pyridines due to their favorable pharmacokinetic properties and enhanced binding affinity. The fluorine atom in 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine contributes to metabolic stability and lipophilicity, while the chlorine substituent can serve as a handle for further functionalization via cross-coupling reactions. These attributes make it an attractive intermediate in synthetic chemistry for constructing more complex drug molecules.

One of the most compelling aspects of 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine is its potential as a building block for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and dysregulation of these pathways is often implicated in cancer and inflammatory diseases. Researchers have leveraged the pyridine core to design inhibitors that selectively target specific kinases, with the trifluoromethylphenyl group enhancing binding interactions through hydrophobic interactions and π-stacking effects. Preliminary studies have demonstrated promising results in vitro, suggesting that derivatives of this compound may exhibit potent inhibitory activity against relevant kinases.

The trifluoromethyl group is another key feature that distinguishes 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine from other pyridine derivatives. This moiety is well-documented for its ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. Additionally, it can enhance binding affinity by increasing lipophilicity while minimizing polar surface area. These characteristics are particularly important in drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy.

Recent advances in computational chemistry have further accelerated the exploration of 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine as a lead compound. Molecular docking studies have been conducted to predict its binding mode to various biological targets, providing insights into potential drug-drug interactions and side effects. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds efficiently before synthesizing them in the lab.

The synthesis of 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include halogenation reactions to introduce chlorine and fluorine atoms, cross-coupling reactions to attach the trifluoromethylphenyl group, and purification techniques such as column chromatography to isolate the desired product in high purity. These synthetic strategies are emblematic of the broader trends in medicinal chemistry toward efficient and scalable production of bioactive molecules.

The biological evaluation of 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine has revealed intriguing activities that warrant further investigation. In cell-based assays, this compound has shown potential inhibitory effects on certain kinases, although additional studies are needed to fully elucidate its mechanism of action. Moreover, its interaction with other biological targets remains an area ripe for exploration, particularly given the diverse range of biochemical pathways influenced by pyridine derivatives.

The role of fluorinated aromatic compounds in medicinal chemistry continues to evolve with each new discovery. 6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine exemplifies how strategic functionalization can yield molecules with tailored properties suited for specific therapeutic applications. As research progresses, it is likely that this compound will serve as a foundation for developing novel drugs that address unmet medical needs across multiple disease areas.

In conclusion,6-Chloro-2-fluoro-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261813-38-0) represents a promising candidate for further pharmaceutical development. Its unique structural features offer opportunities for designing next-generation therapeutics with improved efficacy and safety profiles. Continued investigation into its biological activities and synthetic derivatives will undoubtedly contribute valuable insights into drug discovery strategies for years to come.